![molecular formula C11H18N2S B1448292 2-[4-(Thiophen-3-yl)piperidin-1-yl]ethan-1-amine CAS No. 1447964-52-4](/img/structure/B1448292.png)
2-[4-(Thiophen-3-yl)piperidin-1-yl]ethan-1-amine
Overview
Description
Scientific Research Applications
Targeted Protein Degradation
2-[4-(Thiophen-3-yl)piperidin-1-yl]ethan-1-amine: has been identified as a semi-flexible linker in the development of PROTACs (Proteolysis Targeting Chimeras) . PROTACs are a novel class of therapeutic agents that target proteins for degradation. The compound’s structure allows for the optimal orientation of the degrader molecule, enhancing the efficacy of targeted protein degradation.
Synthesis of Thiophene Derivatives
Thiophene derivatives are significant in medicinal chemistry due to their diverse biological activities. The compound can be utilized in the synthesis of various thiophene derivatives, which are explored for their potential as anticancer, anti-inflammatory, and antimicrobial agents .
Neuroprotective Applications
Research has indicated that certain piperidine derivatives may have neuroprotective effects. The compound’s structural similarity to known neuroprotective piperidines suggests potential applications in preventing cognitive dysfunction and neurodegenerative diseases .
Organic Semiconductor Development
The thiophene moiety within the compound’s structure is of great interest in the field of organic electronics. Thiophene-based molecules are used in the development of organic semiconductors, which are essential for organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Antimicrobial and Antifungal Research
The compound’s thiophene core is known to exhibit antimicrobial and antifungal properties. It can serve as a precursor in the synthesis of new compounds that could potentially lead to the development of novel antimicrobial and antifungal medications .
Chemical Biology and Diagnostic Tools
Piperidine and thiophene derivatives are often used in chemical biology as probes or diagnostic tools. The compound could be used to develop new molecules that bind selectively to biological targets, aiding in the diagnosis and study of various diseases .
properties
IUPAC Name |
2-(4-thiophen-3-ylpiperidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2S/c12-4-7-13-5-1-10(2-6-13)11-3-8-14-9-11/h3,8-10H,1-2,4-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZGBDBXGAHPKPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CSC=C2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Thiophen-3-yl)piperidin-1-yl]ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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